Cas no 100836-76-8 (Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI))

Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI) structure
100836-76-8 structure
Product Name:Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI)
CAS No:100836-76-8
MF:C15H23ClN2O2
MW:298.808323144913
CID:223320
PubChem ID:58072
Update Time:2025-04-19

Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI)
    • (4-methylphenyl)methyl N-(2-pyrrolidin-1-ium-1-ylethyl)carbamate,chloride
    • 100836-76-8
    • CARBAMIC ACID, (2-PYRROLIDINYLETHYL)-, p-METHYLBENZYL ESTER, MONOHYDROCHLORIDE
    • p-Methylbenzyl N-(2-pyrrolidinylethyl)carbamate hydrochloride
    • Inchi: 1S/C15H22N2O2.ClH/c1-13-4-6-14(7-5-13)12-19-15(18)16-8-11-17-9-2-3-10-17;/h4-7H,2-3,8-12H2,1H3,(H,16,18);1H
    • InChI Key: AGRDRJFMKALPCI-UHFFFAOYSA-N
    • SMILES: [Cl-].O(CC1C=CC(C)=CC=1)C(NCC[NH+]1CCCC1)=O

Computed Properties

  • Exact Mass: 274.9649
  • Monoisotopic Mass: 298.1448057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 269
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 46.3
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